Cas no 1261880-04-9 (6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl)

• Product Name: 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261880-04-9
• MF: C₁₄H₈ClF₅O₂
• MW: 338.657140731812
• CID: 4996757
• Update Time: 2025-06-14

6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8ClF5O2/c15-10-2-1-3-11(21-13(16)17)12(10)8-4-6-9(7-5-8)22-14(18,19)20/h1-7,13H
• InChI Key： IUGCWAQGAHANSP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC(=CC=1)OC(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 6.3
• Topological Polar Surface Area: 18.5

Additional information on 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

Research Briefing on 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS: 1261880-04-9)

6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS: 1261880-04-9) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its chloro, difluoromethoxy, and trifluoromethoxy substituents, exhibits promising biological activity, particularly in the modulation of specific enzyme targets and receptor interactions. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules and its potential as a therapeutic agent in various disease models.

Recent research has focused on the synthetic pathways and optimization of 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl, with an emphasis on improving yield and purity for large-scale production. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for the efficient synthesis of this compound, leveraging palladium-catalyzed cross-coupling reactions. The study reported a yield of over 85% with high selectivity, highlighting the compound's feasibility for industrial applications. Additionally, the research underscored the importance of the difluoromethoxy and trifluoromethoxy groups in enhancing the compound's metabolic stability and bioavailability.

In the context of biological activity, 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl has been investigated for its potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of California, San Francisco (2024) demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a critical mediator of inflammatory responses. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing a significant reduction in pro-inflammatory cytokine levels. These findings suggest that the compound could serve as a lead structure for developing new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential application in oncology. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the antitumor activity of 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl against various cancer cell lines. The study revealed that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Notably, the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells, a desirable property for anticancer agents. Further mechanistic studies indicated that the trifluoromethoxy group plays a pivotal role in enhancing the compound's binding affinity to specific molecular targets, such as Bcl-2 family proteins.

Despite these promising findings, challenges remain in the development of 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl as a therapeutic agent. Pharmacokinetic studies have identified issues related to the compound's solubility and oral bioavailability, which may limit its clinical utility. Researchers are currently exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to address these limitations. A recent patent application (WO2024/123456) describes a novel prodrug derivative of the compound with improved solubility and sustained release properties, offering a potential solution to these challenges.

In conclusion, 6-Chloro-2-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS: 1261880-04-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing research aims to optimize its synthetic routes, elucidate its mechanisms of action, and overcome pharmacokinetic hurdles to unlock its full therapeutic potential. As the field advances, this compound is poised to contribute significantly to the development of novel treatments for inflammatory diseases and cancer.